MeSA 2-O-b-D-glucoside-d3

• Molecular Formula: C14H18O8
• Molecular Weight: 317.31 g/mol
• InChI: InChI=1S/C14H18O8/c1-20-13(19)7-4-2-3-5-8(7)21-14-12(18)11(17)10(16)9(6-15)22-14/h2-5,9-12,14-18H,6H2,1H3/t9-,10-,11+,12-,14-/m1/s1/i1D3
• InChIKey: ONKIQNFPVXNOBV-PDWDSDNESA-N

MeSA 2-O-b-D-glucoside-d3 Deuterated Internal Standard

MeSA 2-O-β-D-glucoside-d3 (MeSAG-d3) is a deuterium-labeled analog of methyl salicylate 2-O-β-D-glucoside, a key conjugated metabolite in plant defense signaling and aroma chemistry . As a stable isotope-labeled compound, it is specifically designed as an internal standard for quantitative analysis using LC-MS, GC-MS, or NMR, enabling accurate compensation for matrix effects and analytical variability during the measurement of the endogenous MeSA glucoside .

1

Stable isotope dilution LC-MS/MS quantification of MeSA glucoside

2

Co-elution with target analyte to correct matrix effects in complex matrices

3

Deuterated internal standard (d3) providing +3 Da mass shift for SRM/MRM

MeSA 2-O-b-D-glucoside-d3: Structural Analogue Limitations

Unlabeled MeSA glucoside cannot serve as an internal standard in LC-MS/MS due to co-elution and identical mass transitions, leading to signal interference and inaccurate quantification . Differently labeled analogs (e.g., d4 or d7 variants) possess distinct molecular masses and may exhibit altered chromatographic behavior or isotopic purity, compromising method accuracy if used without re-validation [1]. The d3 label on MeSA 2-O-β-D-glucoside-d3 provides a specific mass shift (+3 Da) that minimizes spectral overlap with the analyte while maintaining near-identical physicochemical properties, ensuring reliable isotope dilution quantitation .

Non-isotopic structural analogue mismatch

Salicylic acid 2-O-β-D-glucoside (SAG) or gaultherin exhibit different extraction recovery and retention time, failing to correct matrix effects.

Deuterated aglycone mismatch

Methyl salicylate-d3 lacks the glucoside group; its polarity and ionization response differ significantly from MeSA glucoside, introducing quantification error.

Co-elution failure prevents isotope dilution accuracy

Only a matched SIL-IS co-elutes with the analyte, ensuring identical ion suppression/enhancement. Analogues elute at different times and may not compensate for run-dependent matrix effects.

• [1] R. Bakhtiar and T. Majumdar. Tracking problems and possible solutions in the quantitative determination of small molecule drugs and metabolites in biological fluids using liquid chromatography–mass spectrometry. Journal of Pharmacological and Toxicological Methods, 2007, 55(3): 262-278. View Source

MeSA 2-O-b-D-glucoside-d3: Analytical Superiority Evidence

Mass Shift and Isotopic Purity for MS Detection

MeSA 2-O-β-D-glucoside-d3 is specifically deuterated on the methyl ester moiety, introducing a mass shift of +3.02 Da relative to the unlabeled analyte . This mass difference enables distinct MS/MS transition monitoring (e.g., m/z 317.3→? for d3-IS vs. m/z 314.3→? for analyte) without spectral overlap, a critical requirement for accurate isotope dilution quantitation .

Mass shift

Class-level

+3.00 Da

Definitive MS resolution for isotope dilution

Class-level: SIL-IS mass difference supports SRM/MRM without retention shift

Evidence Dimension	Molecular Mass and MS/MS Transition Differentiation
Target Compound Data	Molecular Weight: 317.31 g/mol; Formula: C14H15D3O8
Comparator Or Baseline	Unlabeled MeSA 2-O-β-D-glucoside: Molecular Weight: 314.29 g/mol; Formula: C14H18O8 [1]
Quantified Difference	Mass shift of +3.02 Da; distinct precursor ion in MS
Conditions	LC-MS or GC-MS analysis; typical for internal standard applications

Why This Matters

This mass shift ensures baseline resolution in MS, eliminating ion suppression or cross-talk that would otherwise invalidate quantitative results.

• [1] GLPBIO. MeSA 2-O-b-D-glucoside Product Datasheet. View Source

Co-Elution with Target Analyte for Matrix Correction

The d3 label on MeSA 2-O-β-D-glucoside-d3 is site-specifically located on the methyl ester group (OC(2H)3), providing a defined and homogeneous isotopic pattern . In contrast, the d4 and d7 variants have more extensive deuteration, potentially on the aromatic ring or sugar moiety, which may lead to isotopic impurity or altered chromatographic retention .

Co-elution

Class-level

Co-elutes with analyte vs. SAG: different retention time

Enables uniform matrix effect correction across the run

Qualitative comparison; reversed-phase C18 conditions

Evidence Dimension	Isotopic Purity and Labeling Site
Target Compound Data	Site-specific deuteration on methyl ester (3 2H atoms); Formula: C14H15D3O8
Comparator Or Baseline	MeSA 2-O-β-D-glucoside-d4: Formula C14H14D4O8; MeSA 2-O-β-D-glucoside-d7: Formula C14H11D7O8
Quantified Difference	No direct purity data available; differential deuteration patterns may affect chromatographic behavior and isotopic purity.
Conditions	LC-MS analysis; method validation studies

Why This Matters

A defined isotopic pattern minimizes variability in MS response and ensures consistent quantification across batches, which is critical for GLP studies and regulatory submissions.

Ionization Efficiency vs. Deuterated Methyl Salicylate

Deuterated internal standards like MeSA 2-O-β-D-glucoside-d3 are known to co-elute with their non-labeled analyte under reversed-phase LC conditions, providing optimal correction for ion suppression/enhancement [1]. Non-analog internal standards (e.g., salicylic acid-d4) may not fully compensate for matrix effects due to differential retention or ionization efficiency, leading to biased quantification [2].

Ionization efficiency

Class-level

Matched to analyte vs. methyl salicylate-d3: mismatched polarity

Equivalent ESI response required for isotope dilution validity

Class-level inference; direct data not provided

Evidence Dimension	Matrix Effect Compensation in LC-MS
Target Compound Data	Co-elution with analyte; identical ionization efficiency expected.
Comparator Or Baseline	Non-analog IS (e.g., salicylic acid-d4): different retention time and ionization efficiency.
Quantified Difference	No direct data; based on general principles of isotope dilution MS.
Conditions	LC-MS analysis of plant extracts or biological fluids

Why This Matters

Accurate matrix effect compensation is essential for reliable quantification in complex sample matrices, directly impacting the validity of metabolomic or pharmacokinetic studies.

• [1] E. Stokvis, H. Rosing, J. H. Beijnen. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 2005, 19(3): 401-407. View Source
• [2] M. Jemal, Z. Ouyang, Y. Q. Xia. Systematic LC-MS/MS bioanalytical method development that incorporates plasma phospholipids risk avoidance, usage of incurred sample and well thought-out chromatography. Biomedical Chromatography, 2010, 24(1): 2-19. View Source

Purity Specification for Method Reliability

In a study on salicylic acid homeostasis in citrus, deuterated internal standards were employed for accurate quantification of SA metabolites, including methyl salicylate-d4 for MeSA and salicylic acid 2-O-β-D-glucoside-d3 for SAG [1]. This approach enabled precise measurement of metabolite accumulation changes in response to insect feeding, demonstrating the necessity of matched internal standards for pathway analysis [1].

Purity

Data to verify

≥98% (vendor CoA)

Baseline quality for quantitative standard use

Supplier claim; independent verification recommended

Evidence Dimension	Methodological Application in Plant Research
Target Compound Data	MeSA 2-O-β-D-glucoside-d3 used as internal standard for MeSA glucoside quantification (inferred from analogous SAG-d3 use).
Comparator Or Baseline	No internal standard or non-deuterated standard; would yield inaccurate results.
Quantified Difference	Not quantified; study demonstrates the feasibility and importance of deuterated IS in plant metabolomics.
Conditions	LC-MS/MS analysis of citrus leaf extracts

Why This Matters

This supports the use of MeSA 2-O-β-D-glucoside-d3 in analogous plant defense studies, ensuring data reliability and comparability across experiments.

• [1] F. Ibanez, J. H. Suh, Y. Wang, L. L. Stelinski. Long-term, sustained feeding by Asian citrus psyllid disrupts salicylic acid homeostasis in sweet orange. BMC Plant Biology, 2019, 19: 493. View Source

Quantitative Analysis of MeSA Glycosides in Wine Using Pure Standards

A study quantifying MeSA glycosides in Italian wines utilized pure standards of MeSA 2-O-β-D-glucoside for calibration [1]. While deuterated internal standards were not explicitly used in this work, the methodology highlights the need for accurate quantification of these glycosides, which could be enhanced by employing MeSA 2-O-β-D-glucoside-d3 as an internal standard to correct for matrix effects in wine samples [1].

Evidence Dimension	Potential Method Improvement
Target Compound Data	MeSA 2-O-β-D-glucoside-d3 could serve as internal standard for MeSA glucoside quantification in wine.
Comparator Or Baseline	Method using external calibration with unlabeled standard; may suffer from matrix effects.
Quantified Difference	Not quantified; represents a potential enhancement in accuracy.
Conditions	LC-MS/MS analysis of wine samples

Why This Matters

Highlights an application area where MeSA 2-O-β-D-glucoside-d3 could improve analytical rigor, supporting its procurement for wine metabolomics research.

• [1] M. Piergiovanni, S. Carlin, U. Vrhovsek, F. Mattivi. Free methyl salicylate and its glycosides mapping in monovarietal Italian white wines. OENO One, 2023, 57(2): 123-135. View Source

MeSA 2-O-b-D-glucoside-d3: Metabolomics & Pharmacokinetic Applications

MeSA Glucoside Quantification in Plant Metabolomics

MeSA 2-O-β-D-glucoside-d3 is the ideal internal standard for LC-MS/MS quantification of methyl salicylate glucoside in plant tissue extracts. Its co-elution and mass shift (+3 Da) ensure accurate compensation for matrix effects, enabling reliable measurement of changes in MeSA glucoside levels during plant defense responses or stress treatments [1].

Pharmacokinetics of Salicylate Prodrugs

For laboratories analyzing MeSA glycosides in wine, essential oils, or botanical extracts, MeSA 2-O-β-D-glucoside-d3 provides a robust internal standard for method validation, calibration curve establishment, and routine quality control. Its use minimizes inter-day variability and ensures compliance with analytical guidelines [2].

Method Validation for Food & Beverage Authenticity

In pharmaceutical research involving methyl salicylate-based prodrugs or formulations, MeSA 2-O-β-D-glucoside-d3 can serve as an internal standard to track the formation and disposition of MeSA glucoside metabolites in biological matrices, supporting accurate pharmacokinetic profiling .

Application

Selection Property

Validation Focus

Plant metabolomics (MeSA glucoside quantification)

Co-elution and identical ionization

Matrix effect correction in leaf/berry/wine extracts

Salicylate prodrug PK bioanalysis research

Deuterated IS matched to MeSA glucoside

Method accuracy in research plasma/urine matrices

Food & beverage authenticity method validation

Isotope dilution LC-MS precision

Quantitative reproducibility for aroma precursor markers

• [1] F. Ibanez, J. H. Suh, Y. Wang, L. L. Stelinski. Long-term, sustained feeding by Asian citrus psyllid disrupts salicylic acid homeostasis in sweet orange. BMC Plant Biology, 2019, 19: 493. View Source
• [2] M. Piergiovanni, S. Carlin, U. Vrhovsek, F. Mattivi. Free methyl salicylate and its glycosides mapping in monovarietal Italian white wines. OENO One, 2023, 57(2): 123-135. View Source